Cas no 380609-28-9 (3-(tert-butylamino)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(tert-butylamino)-1,1,1-trifluoropropan-2-ol
• CAS No: 380609-28-9
• MF: C₇H₁₄F₃NO
• MW: 185.187372684479
• CID: 3956991
• PubChem ID: 57957354
• Update Time: 2025-06-13

3-(tert-butylamino)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 3-[(1,1-dimethylethyl)amino]-1,1,1-trifluoro-
• 3-(tert-butylamino)-1,1,1-trifluoropropan-2-ol
• AKOS013216771
• starbld0042744
• F6545-6082
• 380609-28-9
• SCHEMBL10245376
• RAEDNFIQMYTPHF-UHFFFAOYSA-N

• Inchi： 1S/C7H14F3NO/c1-6(2,3)11-4-5(12)7(8,9)10/h5,11-12H,4H2,1-3H3
• InChI Key： RAEDNFIQMYTPHF-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(O)CNC(C)(C)C

Computed Properties

• Exact Mass: 185.10274856Da
• Monoisotopic Mass: 185.10274856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 3-(tert-butylamino)-1,1,1-trifluoropropan-2-ol

Professional Introduction to 3-(tert-butylamino)-1,1,1-trifluoropropan-2-ol (CAS No. 380609-28-9)

3-(tert-butylamino)-1,1,1-trifluoropropan-2-ol, with the chemical formula C₈H₁₅F₃N, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS No. 380609-28-9, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(tert-butylamino)-1,1,1-trifluoropropan-2-ol features a trifluoromethyl group attached to a propanol backbone, which is further substituted with a tert-butylamino group. The presence of these fluorine atoms and the bulky tert-butyl group imparts distinct physicochemical properties to the compound, including enhanced lipophilicity and metabolic stability. These characteristics are particularly advantageous in drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

In recent years, there has been growing interest in fluorinated compounds due to their ability to improve drug properties such as bioavailability, binding affinity, and resistance to enzymatic degradation. The trifluoromethyl group, in particular, is widely recognized for its role in stabilizing reactive intermediates and enhancing the metabolic half-life of pharmaceuticals. Additionally, the tert-butylamino group contributes to the compound's solubility and interaction with biological targets.

Current research in medicinal chemistry has highlighted the potential of 3-(tert-butylamino)-1,1,1-trifluoropropan-2-ol as a versatile building block for synthesizing novel therapeutic agents. For instance, studies have demonstrated its utility in the development of kinase inhibitors, where the combination of lipophilicity and steric hindrance provided by its structure can lead to high selectivity and potency. Furthermore, its incorporation into drug candidates has shown promise in enhancing their pharmacokinetic profiles, making it an attractive candidate for further exploration.

The synthesis of 3-(tert-butylamino)-1,1,1-trifluoropropan-2-ol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as fluorination techniques and transition-metal-catalyzed reactions, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic chemistry that enable the production of such intricate molecules.

Evaluation of 3-(tert-butylamino)-1,1,1-trifluoropropan-2-ol in preclinical studies has revealed its potential as a pharmacological tool. Its interaction with biological targets has been investigated using computational modeling and experimental techniques like X-ray crystallography. These studies have provided insights into its binding mechanisms and have informed the design of next-generation drug candidates. The compound's ability to modulate protein-protein interactions and enzyme activity makes it a promising candidate for treating various diseases.

The role of fluorinated compounds in modern medicine cannot be overstated. Their unique properties have led to their incorporation into numerous FDA-approved drugs across different therapeutic areas. As research continues to uncover new applications for compounds like 3-(tert-butylamino)-1,1,1-trifluoropropan-2-ol, their significance in pharmaceutical development is expected to grow even further. The ongoing exploration of its potential applications underscores the importance of continued investment in fluorine chemistry and related fields.

In conclusion, 3-(tert-butylamino)-1,1,1-trifluoropropan-2-ol (CAS No. 380609-28-9) represents a fascinating example of how structural modifications can enhance the pharmacological properties of organic compounds. Its unique combination of lipophilicity, metabolic stability, and biological activity makes it a valuable asset in drug discovery efforts. As research progresses, this compound is likely to play an increasingly important role in the development of innovative therapies that address unmet medical needs.